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Compound of Interest

Compound Name: Morpholine-4-carbothioamide

Cat. No.: B078428

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, suppliers,
and available research on MORPHOLINE-4-CARBOTHIOAMIDE (CAS 14294-10-1). The

information is intended to support researchers and professionals in the fields of chemistry and
drug development.

Chemical Properties

MORPHOLINE-4-CARBOTHIOAMIDE is a white to off-white solid compound. Its key chemical
and physical properties are summarized in the table below for easy reference.
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Property Value Source

CAS Number 14294-10-1

Molecular Formula C5H10N20S

Molecular Weight 146.21 g/mol

IUPAC Name morpholine-4-carbothioamide
4-Morpholinecarbothioamide,

Synonyms 4-Morpholinethiocarboxamide,
Thiocarbamoylmorpholine

Appearance White to off-white solid

Melting Point 153 - 156 °C

Boiling Point Not available

pKa 16.13 + 0.20 (Predicted)

Hydrogen Bond Acceptor 5

Count

Topological Polar Surface Area  70.6 A2
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Biological Activity and Potential Applications

Research into MORPHOLINE-4-CARBOTHIOAMIDE and its derivatives suggests potential
applications in drug development, particularly in the areas of antimicrobial and antioxidant
therapies. A study on N-acyl-morpholine-4-carbothioamides, which are derivatives of the
core compound, has demonstrated their potential as antibacterial and antifungal agents. Some
of these derivatives exhibited significant antioxidant properties as well.

The versatile morpholine ring is a recognized pharmacophore in medicinal chemistry, known to
be a component of various therapeutic agents, including those with anticancer, anti-

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b078428?utm_src=pdf-body
https://www.benchchem.com/product/b078428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

inflammatory, and antiviral activities.

While specific signaling pathways for MORPHOLINE-4-CARBOTHIOAMIDE have not been
elucidated in the available literature, molecular docking studies on its derivatives suggest a
potential inhibitory interaction with RNA. This indicates a possible mechanism of action at the
level of nucleic acid function.

Experimental Methodologies

Detailed experimental protocols specifically for MORPHOLINE-4-CARBOTHIOAMIDE are not
readily available in the public domain. However, based on research conducted on its
derivatives, the following general methodologies are relevant for assessing its biological
activity.

General Workflow for Synthesis and Evaluation of
Morpholine-4-carbothioamide Derivatives
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Caption: A conceptual workflow for the synthesis and biological evaluation of N-acyl-

morpholine-4-carbothioamide derivatives.

Suppliers

MORPHOLINE-4-CARBOTHIOAMIDE (CAS 14294-10-1) is available from several chemical

suppliers, including:
» Amerigo Scientific
e Apollo Scientific

e BOC Sciences
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e Santa Cruz Biotechnology
e Suzhou Sibian Chemical Technology Co., Ltd
o Thermo Scientific (available through Fisher Scientific)

Please note that availability and purity may vary by supplier. It is recommended to contact the
suppliers directly for the most current information.

 To cite this document: BenchChem. [An In-depth Technical Guide to MORPHOLINE-4-
CARBOTHIOAMIDE (CAS 14294-10-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078428#cas-number-14294-10-1-chemical-
properties-and-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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